Nonan-5-yl 8-((2-hydroxyethyl)(8-(nonyloxy)-8-oxooctyl)amino)octanoate

• Molecular Formula: C36H71NO5
• Molecular Weight: 598.0 g/mol
• IUPAC Name: nonyl 8-[2-hydroxyethyl-(8-nonan-5-yloxy-8-oxooctyl)amino]octanoate
• InChI: InChI=1S/C36H71NO5/c1-4-7-10-11-12-19-24-33-41-35(39)27-20-15-13-17-22-29-37(31-32-38)30-23-18-14-16-21-28-36(40)42-34(25-8-5-2)26-9-6-3/h34,38H,4-33H2,1-3H3
• InChI Key: LXWJGJXKOIOSPD-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCOC(=O)CCCCCCCN(CCCCCCCC(=O)OC(CCCC)CCCC)CCO

Description

Nonan-5-yl 8-((2-hydroxyethyl)(8-(nonyloxy)-8-oxooctyl)amino)octanoate is a complex organic compound with a unique structure that includes multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Nonan-5-yl 8-((2-hydroxyethyl)(8-(nonyloxy)-8-oxooctyl)amino)octanoate involves multiple steps, each requiring specific reagents and conditions. The process typically starts with the preparation of intermediate compounds, which are then combined through a series of reactions to form the final product. Common reagents used in these reactions include dihydrogen peroxide, iron(II) chloride, and polymethylhydrogensiloxane .

Industrial Production Methods

Industrial production of this compound would likely involve scaling up the laboratory synthesis methods to accommodate larger quantities. This would require optimizing reaction conditions to ensure high yield and purity while maintaining cost-effectiveness and safety.

Chemical Reactions Analysis

Types of Reactions

Nonan-5-yl 8-((2-hydroxyethyl)(8-(nonyloxy)-8-oxooctyl)amino)octanoate can undergo various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are facilitated by the presence of functional groups such as hydroxyl, amino, and ester groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield corresponding ketones or aldehydes, while reduction reactions may produce alcohols or amines.

Scientific Research Applications

Nonan-5-yl 8-((2-hydroxyethyl)(8-(nonyloxy)-8-oxooctyl)amino)octanoate has a wide range of applications in scientific research:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Medicine: Investigated for its potential use in drug delivery systems, particularly in the formation of lipid nanoparticles for targeted delivery of therapeutic agents.

Industry: Utilized in the formulation of specialized coatings and materials due to its unique chemical properties.

Mechanism of Action

The mechanism of action of Nonan-5-yl 8-((2-hydroxyethyl)(8-(nonyloxy)-8-oxooctyl)amino)octanoate involves its interaction with molecular targets through its functional groups. These interactions can affect various biochemical pathways, depending on the specific application. For example, in drug delivery, the compound may facilitate the encapsulation and release of therapeutic agents by interacting with cell membranes .

Comparison with Similar Compounds

Similar Compounds

3-Propyl-1-hexanol: A related compound with similar functional groups but a simpler structure.

Branched tail lipid compounds: Used in lipid nanoparticle formulations for drug delivery.

Uniqueness

Nonan-5-yl 8-((2-hydroxyethyl)(8-(nonyloxy)-8-oxooctyl)amino)octanoate is unique due to its complex structure, which includes multiple functional groups that allow for diverse chemical reactions and applications. Its amphiphilic nature makes it particularly valuable in the formation of lipid nanoparticles for targeted drug delivery, setting it apart from simpler compounds .